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Compound of Interest

Compound Name: Basic Red 51

Cat. No.: B079145

Introduction

Basic Red 51 is a cationic azo dye characterized by a vibrant red color and positive charge,
owing to its imidazolium group.[1][2][3] While traditionally used in the textile and cosmetic
industries, its distinct chromogenic properties and cationic nature make it a promising
candidate for the development of chemical sensors.[1] The fundamental mechanism for its
application in chemical sensing lies in its interaction with various analytes, which can induce
measurable changes in its spectrophotometric properties. This document provides detailed
protocols for the application of Basic Red 51 as a colorimetric sensor, focusing on the
detection of anionic surfactants, a class of molecules with wide industrial and biological
relevance.

The interaction of cationic dyes with anionic surfactants is a well-established principle for
chemical sensing.[4][5][6][7] This interaction is primarily driven by electrostatic attraction
between the positively charged dye and the negatively charged head group of the surfactant.
Upon binding, the spectral properties of the dye are altered, leading to a color change that can
be quantified to determine the concentration of the surfactant.

Principle of Detection: Sensing Anionic Surfactants

The proposed sensing mechanism is based on the interaction between the cationic Basic Red
51 dye and an anionic surfactant, such as Sodium Dodecyl Sulfate (SDS). In a dilute aqueous
solution, Basic Red 51 exists as solvated monomers, exhibiting a characteristic absorbance
spectrum. When an anionic surfactant is introduced at concentrations below its critical micelle
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concentration (CMC), ion pairs are formed between the dye cations and surfactant anions. As
the surfactant concentration increases and exceeds the CMC, the dye molecules are
incorporated into the newly formed micelles. These interactions alter the microenvironment of
the dye, leading to a shift in its maximum absorbance wavelength (Amax) and a change in the
solution's color, which can be monitored using a UV-Visible spectrophotometer.
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Initial State: Basic Red 51 in Solution Addition of Anionic Surfactant
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Prepare Stock Solutions
(Basic Red 51, SDS, Buffer)

Prepare Sample Series:
Constant [Basic Red 51]
Varying [SDS]

Incubate Samples
(15 min at RT)
Measure Absorbance Spectra
(400-700 nm)
Analyze Data:
Plot AA vs. [SDS]

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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